Cas no 1781659-07-1 (tert-butyl N-(2-cyanocyclohexyl)carbamate)

• Product Name: tert-butyl N-(2-cyanocyclohexyl)carbamate
• CAS No: 1781659-07-1
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 5191618
• PubChem ID: 68008327
• Update Time: 2025-10-28

tert-butyl N-(2-cyanocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

• trans-tert-butyl -2-cyanocyclohexylcarbamate
• tert-butyl N-(2-cyanocyclohexyl)carbamate

• Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-10-7-5-4-6-9(10)8-13/h9-10H,4-7H2,1-3H3,(H,14,15)
• InChI Key： BBMSADVUENDKHR-UHFFFAOYSA-N
• SMILES： N(C1CCCCC1C#N)C(=O)OC(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(2-cyanocyclohexyl)carbamate

Comprehensive Guide to tert-butyl N-(2-cyanocyclohexyl)carbamate (CAS No. 1781659-07-1): Properties, Applications, and Market Insights

tert-butyl N-(2-cyanocyclohexyl)carbamate (CAS No. 1781659-07-1) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This carbamate derivative features a cyanocyclohexyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and manufacturers often seek this compound for its unique structural properties, which enable diverse applications in drug discovery and material science.

The chemical structure of tert-butyl N-(2-cyanocyclohexyl)carbamate includes a tert-butyloxycarbonyl (Boc) protecting group, which is crucial in peptide synthesis. The presence of the nitrile (cyano) functional group enhances its reactivity, allowing for further modifications in organic reactions. This compound is particularly relevant in the context of green chemistry and sustainable synthesis, as researchers explore eco-friendly pathways to produce such intermediates.

In pharmaceutical applications, tert-butyl N-(2-cyanocyclohexyl)carbamate serves as a key building block for small molecule drugs targeting neurological and metabolic disorders. Its structural versatility aligns with current trends in precision medicine, where customized molecular frameworks are essential. The compound’s stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

The agrochemical industry also benefits from tert-butyl N-(2-cyanocyclohexyl)carbamate, particularly in the development of novel pesticides and herbicides. With increasing global demand for crop protection solutions, this compound’s role in synthesizing environmentally friendly agrochemicals is gaining attention. Its compatibility with biodegradable formulations addresses the growing need for sustainable agricultural practices.

Market dynamics for tert-butyl N-(2-cyanocyclohexyl)carbamate reflect its niche yet expanding applications. The compound is often sourced by contract research organizations (CROs) and specialty chemical suppliers. Recent advancements in catalytic processes have improved its production efficiency, reducing costs and environmental impact. This aligns with the broader industry shift toward circular economy principles in chemical manufacturing.

From a regulatory perspective, tert-butyl N-(2-cyanocyclohexyl)carbamate complies with major international safety standards, including REACH and FDA guidelines. Its non-hazardous profile under normal handling conditions makes it a low-risk option for industrial and laboratory use. However, proper storage protocols and material safety data sheets (MSDS) should always be consulted to ensure safe handling.

Researchers frequently inquire about the synthetic routes for tert-butyl N-(2-cyanocyclohexyl)carbamate, with particular interest in microwave-assisted synthesis and flow chemistry techniques. These modern methods enhance yield and purity while minimizing waste—a critical consideration in process optimization. The compound’s spectroscopic data (NMR, IR, and MS) are well-documented, facilitating its identification and quality control.

In summary, tert-butyl N-(2-cyanocyclohexyl)carbamate (CAS No. 1781659-07-1) represents a versatile and strategically important chemical in contemporary research. Its applications span drug development, agrochemical innovation, and material science, driven by its unique molecular architecture. As industries prioritize sustainability and efficiency, this compound is poised to play an increasingly prominent role in scientific and industrial advancements.